
Sting-IN-4 downstream signaling effects

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sting-IN-4

Cat. No.: B15141565 Get Quote

Core Mechanism of Action
Sting-IN-4 functions primarily as a STING inhibitor by reducing the expression of the STING

protein.[6] This reduction in available STING protein curtails the activation of critical

downstream signaling pathways, namely the nuclear factor-κB (NF-κB) and Interferon

Regulatory Factor 3 (IRF3) axes.[3][6] Additionally, experimental data suggests that Sting-IN-4
may directly interact with the STING protein, enhancing its thermal stability.[6] This interaction

could potentially lock STING in an inactive conformation, further preventing its translocation

and the recruitment of downstream kinases.

Below is a diagram illustrating the canonical STING signaling pathway.
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Caption: Canonical cGAS-STING signaling pathway.
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The following diagram illustrates the proposed inhibitory mechanism of Sting-IN-4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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